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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for 9-
Nitroanthracene-D9. The information is compiled from various safety data sheets and

toxicological literature. Particular emphasis is placed on presenting quantitative data in a clear,

tabular format and outlining key experimental findings.

Chemical and Physical Properties
9-Nitroanthracene-D9 is the deuterated analogue of 9-Nitroanthracene. The physical and

chemical properties of the deuterated and non-deuterated forms are largely comparable, with

the primary difference being the molecular weight.
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Property Value Source

Molecular Formula C₁₄D₉NO₂ LGC Standards[1]

Molecular Weight 232.28 g/mol PubChem[2]

CAS Number 220381-38-4 LGC Standards[1]

Appearance Yellow solid Thermo Fisher Scientific[3]

Melting Point 141-144 °C Sigma-Aldrich[4]

Boiling Point 275 °C at 17 mmHg Chem-Impex

Solubility Insoluble in water. CAMEO Chemicals

Storage Temperature
2 - 8 °C, away from light and

moisture.

Chem-Impex, Cambridge

Isotope Laboratories

Hazard Identification and Safety Data
9-Nitroanthracene-D9 is considered a hazardous substance. The following tables summarize

the GHS classification and associated safety information. This information is often provided for

a solution of the compound in a solvent like toluene, which contributes to the overall hazard

profile.

GHS Classification and Labeling
Element Information

Signal Word Danger

Hazard Pictograms

Hazard Statements

Highly flammable liquid and vapourMay be fatal

if swallowed and enters airwaysCauses skin

irritationCauses serious eye irritationHarmful if

inhaledMay cause drowsiness or

dizzinessSuspected of causing cancerToxic to

aquatic life

Source: Cambridge Isotope Laboratories (for a solution in toluene)
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Personal Protective Equipment and Handling
Precaution Recommendation

Engineering Controls Ensure adequate ventilation.

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.

Respiratory Protection
Use a NIOSH-approved respirator with an

appropriate cartridge.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Keep away from

heat and sources of ignition.

Sources: Sigma-Aldrich, Thermo Fisher Scientific

Toxicological Data
The toxicological profile of 9-Nitroanthracene indicates mutagenic potential. However,

comprehensive carcinogenicity data in animal models is lacking, leading to its classification by

IARC as a Group 3 agent.

Endpoint Result Organism/System

Mutagenicity Mutagenic
Salmonella typhimurium (Ames

test)

Mutagenic
L5178Y mouse lymphoma

cells

Carcinogenicity
Group 3: Not classifiable as to

its carcinogenicity to humans.
IARC

Acute Toxicity
May cause skin irritation upon

contact.
NTP
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Experimental Protocols
Detailed experimental protocols for the cited toxicological studies are not fully available in the

public domain. However, the key methodologies are summarized below based on the available

information.

Ames Test (Bacterial Reverse Mutation Assay) The mutagenicity of 9-nitroanthracene was

evaluated using Salmonella typhimurium strains, including TA98, TA100, and TA1537. The

assay assesses the ability of a chemical to induce mutations that revert the bacteria to a state

where they can synthesize an essential amino acid (histidine), allowing them to grow on a

histidine-free medium. A positive result, as observed with 9-nitroanthracene, indicates that the

substance is a mutagen. The mutagenic activity was observed with and without the addition of

a metabolic activation system (S9), although in some cases, the activity was decreased or

eliminated with S9. A measurable mutagenic effect was seen at concentrations as low as 0.15

µ g/plate in tester strain TA98.

Mouse Lymphoma Assay 9-Nitroanthracene exhibited mutagenic activity in the L5178Y mouse

lymphoma cell assay in the presence of a metabolic activation system (S9) at doses as low as

5 µg/mL. This assay measures forward mutations at the thymidine kinase (TK) locus in cultured

mouse lymphoma cells.

Experimental Workflows and Logical Relationships
Safety Handling Workflow for 9-Nitroanthracene-D9
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Figure 1: Recommended Safety Handling Workflow for 9-Nitroanthracene-D9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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